Cas no 32458-20-1 (2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3))

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3)
• CAS No: 32458-20-1
• MF: C₆H₆BaCl₂O₇
• MW: 398.340636730194
• MDL: MFCD00150175
• CID: 293641
• PubChem ID: 87565267
• Update Time: 2025-07-29

2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3) Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3)
• Barium Chloranilate Trihydrate
• CHLORANILIC ACID BARIUM SALT TRIHYDRATE
• 2,5-DICHLORO-3,6-DIHYDROXY-1,4-BENZOQUINONE BARIUM SALT TRIHYDRATE
• BARIUM CHLOROANILATE TRIHYDRATE
• Chloranilic acid trihydrate barium salt
• CHLORANILIC ACID,BARIUM SALT
• Barium 3,6-Dichloro-1,4-dioxo-3,6-cyclohexadiene-2,5-diolate Trihydrate
• MFCD00150175
• barium 2,5-dichloro-3,6-dioxocyclohexa-1,4-diene-1,4-bis(olate) trihydrate
• 32458-20-1
• Barium(2+);2,5-dichloro-3,6-dioxocyclohexa-1,4-diene-1,4-diolate;trihydrate
• barium2,5-dichloro-3,6-dioxocyclohexa-1,4-diene-1,4-bis(olate)trihydrate
• DB-048218
• OEYXJFSACCVNDM-UHFFFAOYSA-L

• MDL： MFCD00150175
• Inchi： 1S/C6H2Cl2O4.Ba.3H2O/c7-1-3(9)5(11)2(8)6(12)4(1)10;;;;/h9,12H;;3*1H2/q;+2;;;/p-2
• InChI Key： OEYXJFSACCVNDM-UHFFFAOYSA-L
• SMILES： [Ba+2].ClC1C(C(=C(C(C=1[O-])=O)Cl)[O-])=O.O.O.O

Computed Properties

• Exact Mass: 397.85400
• Monoisotopic Mass: 397.854
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: Not available
• Boiling Point: 300.3°Cat760mmHg
• Flash Point: 135.4°C
• PSA: 80.29000
• LogP: 0.80790
• Solubility: Not available

2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3,6-dihydroxy-, barium salt, hydrate (1:1:3) Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H331
• Warning Statement： P261-P264-P270-P271-P301+P310+P330-P304+P340+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1564 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： 20/22
• Safety Instruction： S28
• Hazardous Material Identification：
• Risk Phrases：R20/22
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones